Cas no 112665-42-6 (Ethyl 7-hydroxy-7-phenylheptanoate)

Ethyl 7-hydroxy-7-phenylheptanoate structure
112665-42-6 structure
Product Name:Ethyl 7-hydroxy-7-phenylheptanoate
CAS No:112665-42-6
MF:C15H22O3
MW:250.333384990692
CID:1033251
PubChem ID:15125093
Update Time:2025-04-20

Ethyl 7-hydroxy-7-phenylheptanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 7-hydroxy-7-phenylheptanoate
    • 7-hydroxy-7-phenyl-heptanoic acid ethyl ester
    • AGN-PC-003USX
    • AK119647
    • ethyl 7-hydroxy-7-phenyl-heptanoate
    • KB-253910
    • SureCN711239
    • 7-Hydroxy-7-phenylheptanoic acid ethyl ester
    • CBLRKMHGDTXYKT-UHFFFAOYSA-N
    • DTXSID20568612
    • Ethyl7-hydroxy-7-phenylheptanoate
    • SCHEMBL711239
    • 112665-42-6
    • Inchi: 1S/C15H22O3/c1-2-18-15(17)12-8-4-7-11-14(16)13-9-5-3-6-10-13/h3,5-6,9-10,14,16H,2,4,7-8,11-12H2,1H3
    • InChI Key: CBLRKMHGDTXYKT-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)CCCCCC(=O)OCC

Computed Properties

  • Exact Mass: 250.15689456g/mol
  • Monoisotopic Mass: 250.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.045

Ethyl 7-hydroxy-7-phenylheptanoate Pricemore >>

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